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The table below summarizes the core and emerging pharmacological effects of domiphen bromide.

Effect Category

Mechanism of Action

Key Experimental
Findings | Metrics

Primary
Applications /
Context

Broad-Spectrum
Antimicrobial
(Core Effect)

Antimalarial
(Emerging)

Disruption of microbial cell
membranes via cationic
surfactant action;
denaturation of proteins [1]

[2] [3].

Inhibition of the apicoplast
MEP pathway, specifically
targeting IspD (CMS)
enzyme, depleting
isoprenoid precursors [4]

[5].

Significant decrease in
pain/inflammation in acute
infectious dental diseases

[1].

In vitro IC~50~ ~1 uM
against P. falciparum;
arrests growth at early
trophozoite stage [4].

Topical antiseptic,
mouthwashes, throat
lozenges [1] [2].

Proposed as a fast-
acting antimalarial
model for
combination therapies

[4].
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. Primary
) ) Key Experimental o
Effect Category Mechanism of Action L . Applications /
Findings | Metrics

Context
Antifungal Enhances itraconazole Synergy with itraconazole Potential combination
Synergist effect by disrupting cell (FIC Index <0.5) against therapy for invasive
(Emerging) membranes/walls and azole-resistant A. aspergillosis,
inhibiting drug efflux pumps  fumigatus; reduced especially against
[6]. expression of efflux pump resistant strains [6].
genes [6].
Potassium High-affinity inhibition of Prolongs FPDc in stem cell-  Major cardiotoxicity
Channel the hERG potassium derived cardiomyocytes concern; explains
Inhibition channel, delaying cardiac (0.1 pM) and QTc in proarrhythmic risk [7].
(Adverse Effect) repolarization [7]. rabbits (2 mg/kg); induces

arrhythmias [7].

The mechanism of domiphen bromide's antimalarial activity involves a specific blockade within the

Methylerythritol Phosphate (MEP) pathway in the parasite's apicoplast.

Key Experimental Data and Protocols

For researchers looking to validate or build upon these findings, the following summarizes critical

experimental details from recent studies.

In Vitro Antimalarial Assay [4]

e Parasite Culture: Plasmodium falciparum 3D7 strain, cultured in human red blood cells at 37°C
under a gas mixture (92% Nz, 5.5% COz2, 2.5% O2).

¢ Synchronization: Ring-stage parasites were synchronized via 5% sorbitol lysis.

e Growth Inhibition Assay: Synchronized ring-stage cultures (7% parasitemia) were incubated with 20
UM domiphen bromide for 48 hours.

¢ Analysis: Parasitemia was determined by microscopic examination of blood smears and flow
cytometry. Metabolite levels were tracked using LC-ESI-MS/MS.
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In Vitro/ln Vivo Synergistic Antifungal Assay [6]

e Strains: Wild-type and azole-resistant Aspergillus fumigatus strains.

e Checkerboard Assay: Minimum Inhibitory Concentrations (MICs) of domiphen and itraconazole were
determined individually and in combination using the broth microdilution method in minimal medium.
The Fractional Inhibitory Concentration (FIC) Index was calculated to confirm synergy (FIC <0.5).

¢ In Vivo Model: Efficacy was validated in a Galleria mellonella (wax moth larva) infection model.

¢ Mechanism Investigation: Transcriptome sequencing (RNA-seq) was performed to analyze changes
in gene expression following domiphen treatment.

Cardiotoxicity Assessment [7]

¢ In Vitro Model: Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) were
used.

e Assay: Field potential duration (FPD, a correlate of QT interval) and arrhythmic events were
measured using microelectrode array (MEA) technology after exposure to =0.1 uM domiphen

bromide.
¢ In Vivo Model: Anesthetized New Zealand white rabbits were administered 2 mg/kg domiphen

bromide intravenously.
e Analysis: Electrocardiograms (ECGs) were monitored for QTc interval prolongation and the onset of

ventricular arrhythmias.

Cardiotoxicity: A Critical Safety Consideration

Recent investigations have identified a significant safety concern regarding domiphen bromide. Studies
show it is a high-affinity inhibitor of the hERG potassium channel [7]. This action delays cardiac

repolarization, leading to:

¢ Prolonged QT interval on an electrocardiogram [7].
¢ Induction of arrhythmias, including Torsades de Pointes (TdP), a potentially fatal ventricular
tachycardia [7].

These effects were observed in validated pre-clinical models, indicating a tangible proarrhythmic risk that

would be a major hurdle for systemic drug development [7].
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Analytical Methodology for Quality Control

A robust, stability-indicating RP-HPLC method has been developed for quantifying domiphen bromide in

pharmaceuticals, aligning with green chemistry principles [8].

e Column: Inertsil ODS-3 C18

¢ Mobile Phase: Acetonitrile / 0.0116 M perchloric acid (70:30, v/v)

e Detection: 275 nm

e Linearity: 1.132-1000 pg/mL (r2 >0.999)

o Key Application: Successfully used to analyze Maalox oral suspension without excipient
interference [8].

The stability profile shows particular susceptibility to basic hydrolysis (26.72% degradation), followed by

acid and oxidative stress, confirming the method's stability-indicating capability [8].

Future Research Directions

Domiphen bromide is a compound with multifaceted and complex pharmacological activities. Key areas for

future research include:

e Exploring its potential as an antimalarial, particularly in combination therapies to address
artemisinin resistance [4].

e Further investigating its synergistic effects with existing antifungals to combat resistant fungal
infections [6].

e Most critically, any development for systemic use must address the significant cardiotoxicity risk
associated with hERG channel blockade [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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